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Compound of Interest

Compound Name: dCeMMA4

Cat. No.: B10854763

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals engaged in the handling of dCeMM4. The following procedures for
personal protective equipment (PPE), operational handling, and disposal are designed to
ensure a safe laboratory environment.

Hazard Identification and Physicochemical Data

dCeMM4 is a molecular glue degrader that induces the ubiquitination and degradation of cyclin
K by facilitating an interaction between CDK12-cyclin K and a CRL4B ligase complex.[1][2][3] It
is supplied as a solid powder.[2] While a specific Safety Data Sheet (SDS) for dCeMM4 is not
publicly available, its nature as a potent, biologically active small molecule necessitates
stringent handling protocols to minimize exposure risks.

Quantitative Data Summary
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Property Value Source
Molecular Formula C14H15N303S:2 [2]
Molecular Weight 337.41 g/mol

Appearance Solid Powder

Purity >98% (HPLC)

CAS Number 1281683-44-0

Solubility 10 mM in DMSO

-20°C for 12 Months; 4°C for 6

Storage (Solid) Month
onths

-80°C for 6 Months; -20°C for 6

Storage (in Solvent)
Months

Personal Protective Equipment (PPE)

A thorough risk assessment is paramount before handling dCeMM4. The following table

outlines the recommended PPE for handling this compound in a laboratory setting.

Recommended Personal Protective Equipment (PPE)
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Task Recommended PPE Rationale

Gloves: Double-gloving with

chemotherapy-rated nitrile

gloves is recommended.

Gown/Lab Coat: Disposable,

solid-front protective gown. To prevent skin contact,

Eye Protection: Safety glasses  inhalation of fine particles, and
Handling Powder (Weighing, with side shields or chemical eye exposure. Potent
Aliquoting) splash goggles. Respiratory compounds in powdered form

Protection: A NIOSH-approved  pose a significant inhalation

respirator (e.g., N95) is risk.

advised. All handling of the

powder should occur within a

certified chemical fume hood

or a Class Il Biosafety Cabinet.

Gloves: Two pairs of
chemotherapy-rated nitrile

gloves. Gown/Lab Coat:

Disposable, fluid-resistant To protect against accidental
Handling Solutions gown. Eye Protection: splashes and skin contact with
Chemical splash goggles. the dissolved compound.

Face Protection: A face shield
should be used if there is a risk

of splashing.

Operational Plan: Safe Handling and Disposal
Adherence to the following step-by-step procedures is crucial for minimizing exposure and
ensuring a safe working environment.

Engineering Controls:

» All work involving dCeMM4, particularly the handling of its powdered form, must be
conducted in a well-ventilated area, preferably within a certified chemical fume hood or a
Class Il Biosafety Cabinet.
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e An eyewash station and an emergency safety shower must be readily accessible in the
immediate work area.

Safe Handling Procedures:

o Preparation: Before beginning any work, ensure that all necessary PPE is correctly donned.
Thoroughly inspect gloves for any signs of tears or punctures.

¢ Weighing and Reconstitution:

o When weighing the powdered dCeMM4, utilize a containment balance or perform the task
within a chemical fume hood to control dust.

o To reconstitute, carefully and slowly add the desired solvent to the vial to prevent
splashing.

e During Use:

o Avoid all direct contact with skin, eyes, and clothing.

o Eating, drinking, and smoking are strictly prohibited in the area where dCeMM4 is being
handled.

o Use dedicated laboratory equipment (e.g., spatulas, glassware) for handling this
compound.

o After Use:

o Thoroughly decontaminate all work surfaces and equipment after each use.

o Remove PPE in a manner that prevents self-contamination.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:

e Waste Characterization: All unused dCeMM4 and any materials (e.g., pipette tips, vials,
gloves, gowns) that have come into direct contact with the compound should be treated as
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hazardous chemical waste.

o Containment: Collect all contaminated waste in clearly labeled, sealed containers
appropriate for hazardous materials.

» Disposal: Dispose of all hazardous waste in accordance with local, state, and federal
regulations. Consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Experimental Workflow and Safety Protocol

The following diagram illustrates the procedural flow for the safe handling of dCeMM4, from
initial preparation to final disposal.
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Caption: Workflow for Safe Handling of dCeMM4.
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Signaling Pathway of dCeMM4

dCeMM4 functions as a molecular glue, inducing the degradation of Cyclin K. The diagram
below illustrates this mechanism of action.

dCeMM4 CDK12-Cyclin K CRL4B E3 Ligase
Complex Complex

Ternary Complex
(CDK12-Cyclin K/ dCeMM4 / CRL4B)

Ubiquitination
of Cyclin K

Proteasomal
Degradation

Degraded
Cyclin K

Click to download full resolution via product page

Caption: Mechanism of Action of dCeMM4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10854763?utm_src=pdf-body
https://www.benchchem.com/product/b10854763?utm_src=pdf-body
https://www.benchchem.com/product/b10854763?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854763?utm_src=pdf-body
https://www.benchchem.com/product/b10854763?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. dCeMM4 | Cyclin K degrader | Probechem Biochemicals [probechem.com]

3. tenovapharma.com [tenovapharma.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
dCeMM4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854763#personal-protective-equipment-for-
handling-dcemm4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.com/dcemm4.html
https://probechem.com/products_dCeMM4.html
https://tenovapharma.com/products/dcemm4
https://www.benchchem.com/product/b10854763#personal-protective-equipment-for-handling-dcemm4
https://www.benchchem.com/product/b10854763#personal-protective-equipment-for-handling-dcemm4
https://www.benchchem.com/product/b10854763#personal-protective-equipment-for-handling-dcemm4
https://www.benchchem.com/product/b10854763#personal-protective-equipment-for-handling-dcemm4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

